Cas no 828931-70-0 (1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-)
![1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- structure](https://www.kuujia.com/scimg/cas/828931-70-0x500.png)
828931-70-0 structure
Product name:1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
- 1-ethyl-2-phenyl-2,3-dihydroimidazo[1,2-a]imidazole-5,6-dione
- 828931-70-0
- 1-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-a]imidazole-5,6-dione
- DTXSID10836115
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- Inchi: InChI=1S/C13H13N3O2/c1-2-15-10(9-6-4-3-5-7-9)8-16-12(18)11(17)14-13(15)16/h3-7,10H,2,8H2,1H3
- InChI Key: NZHPJGJQHPWYLV-UHFFFAOYSA-N
- SMILES: CCN1C(CN2C1=NC(=O)C2=O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 243.100776666g/mol
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53Ų
1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Related Literature
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Bezaleel Mambwe,Richard F. W. Jackson,Richmond Muimo Chem. Commun., 2014,50, 9343-9345
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Hilaria Mollica,Yi Juan Teo,Alrina Shin Min Tan,Damien Zhi Ming Tan,Paolo Decuzzi,Andrea Pavesi Biomater. Sci., 2021,9, 7420-7431
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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